Cas no 1804297-13-9 (5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804297-13-9
• MF: C₈H₄F₃IN₂O
• MW: 328.029844284058
• CID: 4912160
• Update Time: 2025-05-20

5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C8H4F3IN2O/c9-8(10,11)15-7-3-5(12)4-14-6(7)1-2-13/h3-4H,1H2
• InChI Key： QZWDFTWOYMRNJB-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC#N)C(=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804297-13-9)

5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804297-13-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique pyridine core, trifluoromethoxy group, and iodo substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable in drug discovery, where heterocyclic compounds and fluorinated building blocks are highly sought after.

The growing demand for fluorinated pyridine derivatives in medicinal chemistry stems from their ability to enhance metabolic stability and bioavailability. Researchers frequently explore 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile for its potential applications in designing kinase inhibitors, antiviral agents, and other therapeutic candidates. Its electron-withdrawing trifluoromethoxy group and reactive iodo substituent offer strategic sites for further functionalization, aligning with modern trends in fragment-based drug design.

In agrochemical applications, this compound is investigated for its role in developing novel pesticides and herbicides. The trifluoromethoxy moiety is known to improve lipophilicity and membrane permeability, critical properties for active ingredients targeting pests. Recent studies highlight its utility in creating selective herbicides with reduced environmental impact, addressing the industry's shift toward sustainable crop protection solutions.

Synthetic routes to 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions on pre-functionalized pyridine scaffolds. These methods are optimized for scalability and purity, catering to the needs of industrial and academic laboratories. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to validate its structure and assess batch consistency.

From a commercial perspective, the compound is available through specialized chemical suppliers, with pricing influenced by factors such as purity grade (e.g., >98%) and bulk quantities. Its shelf life and storage conditions (typically under inert atmosphere at low temperatures) are critical considerations for end-users. Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling and transportation.

Emerging trends in AI-driven molecular design have also spotlighted 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile as a candidate for virtual screening libraries. Computational models predict its interactions with biological targets, accelerating hit identification in early-stage research. This synergy between experimental and in silico approaches exemplifies the compound's relevance in contemporary drug discovery pipelines.

Environmental and safety assessments of this compound emphasize its biodegradability and low ecotoxicity, aligning with green chemistry principles. Researchers are increasingly documenting its structure-activity relationships (SAR) to guide the development of safer analogs. Such efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and production.

In summary, 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804297-13-9) represents a multifaceted tool for innovators in life sciences. Its balanced reactivity, modular architecture, and compliance with regulatory standards position it as a cornerstone in the quest for next-generation therapeutics and agrochemicals. As interdisciplinary research advances, this compound is poised to play a pivotal role in addressing unmet challenges across healthcare and agriculture.